![molecular formula C14H17N3O6 B1331549 Z-Gly-Gly-Gly-OH CAS No. 2566-20-3](/img/structure/B1331549.png)
Z-Gly-Gly-Gly-OH
Overview
Description
Peptides are short chains of amino acids that play a crucial role in various biological processes. Z-Gly-Gly-Gly-OH, also known as Z-GGG-OH, is a tripeptide that has gained significant attention in scientific research due to its unique properties.
Scientific Research Applications
Gas Phase IR Spectra and Structure
- Gas Phase IR Spectra : A study on peptides capped with benzyloxycarbonyl (Z-) group, including Z-Pro-Leu-Gly-OH, utilized infrared (IR) spectroscopy and density functional theory calculations. It revealed that Z-Pro-Leu-Gly-OH forms a γ-turn structure with a free C-terminal carboxyl group in the gas phase, providing insights into its structural behavior (Chakraborty et al., 2012).
Enzyme Stability and Modification
- Enzyme Stability : The enzyme stability of a related pentapeptide, Z-Gly-Gly-Phe-Phe-Ala · OH, was explored, highlighting a novel method of peptide stabilization against enzymolysis (English & Stammer, 1978).
- Surface Modification : A method involving Z-Gly-OH for the production of amino groups on the CNT (Carbon Nanotube) surface was discussed. This approach increases the functionalizing substances' contact area with CNTs and offers advantages like maintaining crystal lattice integrity during functionalization (Gorshkova et al., 2021).
Peptide Hydrolysis and Reactions
- Amide Bond Hydrolysis : A study explored the hydrolysis of peptides, including Gly-Gly, catalyzed by a Zr(IV)-substituted polyoxometalate. This research provides insights into the acceleration and mechanisms of peptide bond hydrolysis, which is crucial for understanding peptide stability and reactions (Ly et al., 2013).
- Reactions with Amines : The reaction of a peptide, Z–Gly–Azy–Gly–OBzl, with amines was studied, highlighting the migration of the 1-acyl group to the reactant amine and formation of diaminopropionic acid derivatives (Nakajima et al., 1980).
Other Applications
- Synthesis of Fluorogenic Substrates : Research on the synthesis of dipeptidic fluorogenic transglutaminase substrate Z-Glu(HMC)-Gly-OH demonstrates its utility for the kinetic characterization of inhibitors and amine-type acyl acceptor substrates (Wodtke et al., 2020).
- Peptide Synthesis and Conformation : Studies on peptides like Z-Gly-Pro-Gly-Gly and Z-Gly-lPro-Gly-Gly-OMe provide insights into their conformations, such as β-turn structures, relevant for understanding peptide folding and stability (Perly et al., 1983).
Safety and Hazards
“Z-Gly-Gly-Gly-OH” should be handled with care. Avoid dust formation, breathing mist, gas or vapors. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
Z-Gly-Gly-Gly-OH, also known as N-benzyloxycarbonyl-glycylglycylglycine, is a tripeptide that is primarily used in peptide synthesis . Its primary targets are the amino acids in the peptide chain that it is being used to synthesize .
Mode of Action
The compound works by forming peptide (amide) bonds with the amino acids in the peptide chain . This is achieved through a reaction with a free amine function of an amino acid, resulting in a “protected” amino acid derivative . Once the desired peptide bond is created, the protective group can be removed under relatively mild non-hydrolytic conditions .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily those involved in peptide synthesis . The compound’s ability to form peptide bonds with amino acids allows it to play a crucial role in the synthesis of various peptides and proteins .
Result of Action
The primary result of this compound’s action is the synthesis of peptides and proteins . By forming peptide bonds with amino acids, it enables the creation of complex peptide chains, which can then fold into functional proteins .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the pH and temperature of the solution can affect the compound’s stability and efficacy in forming peptide bonds . Furthermore, the presence of other compounds in the solution, such as other amino acids or enzymes, can also impact the compound’s action .
properties
IUPAC Name |
2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O6/c18-11(16-8-13(20)21)6-15-12(19)7-17-14(22)23-9-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,19)(H,16,18)(H,17,22)(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPAYASDFVKQWMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NCC(=O)NCC(=O)NCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40305127 | |
Record name | Z-Gly-Gly-Gly-OH | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40305127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2566-20-3 | |
Record name | N-[(Phenylmethoxy)carbonyl]glycylglycylglycine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2566-20-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 169175 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002566203 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2566-20-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=169175 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Z-Gly-Gly-Gly-OH | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40305127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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